Cas no 1909326-63-1 (tert-butyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: tert-butyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1909326-63-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD29907054
• CID: 4629202
• PubChem ID: 122155019
• Update Time: 2023-08-10

tert-butyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate
• tert-butyl 5-amino-1-methylpyrazole-4-carboxylate
• Z2467523268

• MDL： MFCD29907054
• Inchi： 1S/C9H15N3O2/c1-9(2,3)14-8(13)6-5-11-12(4)7(6)10/h5H,10H2,1-4H3
• InChI Key： UKOLQKUQAVJWBA-UHFFFAOYSA-N
• SMILES： O(C(C1C=NN(C)C=1N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.3
• Topological Polar Surface Area: 70.1